2-(tert-Butoxycarbonylaminomethyl)-4-methylthiazole-5-carboxylic acid ethyl ester

• Molecular Formula: C13H20N2O4S
• Molecular Weight: 300.38 g/mol
• IUPAC Name: ethyl 4-methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C13H20N2O4S/c1-6-18-11(16)10-8(2)15-9(20-10)7-14-12(17)19-13(3,4)5/h6-7H2,1-5H3,(H,14,17)
• InChI Key: JKWKFUSCPKKUII-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)CNC(=O)OC(C)(C)C)C

Description

2-(tert-Butoxycarbonylaminomethyl)-4-methylthiazole-5-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C13H20N2O4S and its molecular weight is 300.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5.02 g of (tert-butoxycarbonylamino)acetothioamide in 75 ml of ethanol were added 3.92 ml of ethyl 2-chloroacetoacetate and 2.75 g of calcium carbonate, and the mixture was stirred at 50° C. for 6 hours. The reaction solution was filtered, and the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography, eluting with a 5:1 mixture of toluene and ethyl acetate to give 5.65 g (yield 71%) of the title compound.